Cas no 2228534-53-8 (3-amino-1-(2,6-dichlorophenyl)propan-1-one)

3-Amino-1-(2,6-dichlorophenyl)propan-1-one is a chlorinated aromatic ketone derivative featuring an amino functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural motif, combining a 2,6-dichlorophenyl group with a propanone backbone, offers reactivity for further functionalization, such as reductive amination or condensation reactions. The presence of electron-withdrawing chlorine atoms enhances electrophilic properties, facilitating selective transformations. High purity grades ensure consistent performance in research and industrial applications. Suitable for controlled environments due to its sensitivity, this compound is handled under inert conditions to preserve stability. Its synthetic utility makes it valuable for developing bioactive molecules.
3-amino-1-(2,6-dichlorophenyl)propan-1-one structure
2228534-53-8 structure
Product Name:3-amino-1-(2,6-dichlorophenyl)propan-1-one
CAS No:2228534-53-8
MF:C9H9Cl2NO
MW:218.079860448837
CID:6422291
PubChem ID:165700666
Update Time:2025-05-25

3-amino-1-(2,6-dichlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(2,6-dichlorophenyl)propan-1-one
    • EN300-1976265
    • 2228534-53-8
    • Inchi: 1S/C9H9Cl2NO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3H,4-5,12H2
    • InChI Key: SVMDYZQXRPOZPI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(CCN)=O)Cl

Computed Properties

  • Exact Mass: 217.0061193g/mol
  • Monoisotopic Mass: 217.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų

3-amino-1-(2,6-dichlorophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1976265-0.05g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
0.05g
$647.0 2023-09-16
Enamine
EN300-1976265-0.1g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
0.1g
$678.0 2023-09-16
Enamine
EN300-1976265-0.25g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
0.25g
$708.0 2023-09-16
Enamine
EN300-1976265-0.5g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
0.5g
$739.0 2023-09-16
Enamine
EN300-1976265-1.0g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
1g
$1100.0 2023-06-01
Enamine
EN300-1976265-2.5g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
2.5g
$1509.0 2023-09-16
Enamine
EN300-1976265-5.0g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
5g
$3189.0 2023-06-01
Enamine
EN300-1976265-10.0g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
10g
$4729.0 2023-06-01
Enamine
EN300-1976265-1g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
1g
$770.0 2023-09-16
Enamine
EN300-1976265-5g
3-amino-1-(2,6-dichlorophenyl)propan-1-one
2228534-53-8
5g
$2235.0 2023-09-16

Additional information on 3-amino-1-(2,6-dichlorophenyl)propan-1-one

3-Amino-1-(2,6-Dichlorophenyl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(2,6-dichlorophenyl)propan-1-one, with the CAS number 2228534-53-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dichlorophenyl group attached to a propanone backbone with an amino substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 3-amino-1-(2,6-dichlorophenyl)propan-1-one involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. One notable method involves the condensation of 2,6-dichlorobenzaldehyde with an appropriate amine derivative under specific reaction conditions. This approach not only simplifies the synthesis but also opens up possibilities for further functionalization of the molecule.

In terms of its properties, 3-amino-1-(2,6-dichlorophenyl)propan-1-one exhibits interesting pharmacokinetic characteristics. Studies have shown that the compound has moderate solubility in aqueous solutions, which is advantageous for its potential use as a drug candidate. Additionally, its stability under physiological conditions has been evaluated, revealing that it maintains its integrity for extended periods, a critical factor for bioavailability.

The biological activity of this compound has been extensively studied in recent years. Research indicates that it possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases. Furthermore, preliminary studies suggest that it may exhibit selective cytotoxicity against certain cancer cell lines, highlighting its potential in oncology research.

Recent breakthroughs in computational chemistry have allowed scientists to model the interaction of 3-amino-1-(2,6-dichlorophenyl)propan-1-one with various biological targets at an atomic level. These simulations provide valuable insights into the molecule's binding affinity and selectivity, which are crucial for understanding its mechanism of action. Such studies are paving the way for rational drug design based on this compound's structure.

In conclusion, 3-amino-1-(2,6-dichlorophenyl)propan-1-one (CAS 2228534-53-8) stands out as a significant molecule in contemporary chemical research. Its unique structure, coupled with promising biological activities and improved synthetic methods, positions it as a valuable tool in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and materials science.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.